N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide

• CAS RN: 149948-29-8
• Molecular Formula: C8H9ClN6
• Molecular Weight: 224.65 g/mol
• IUPAC Name: N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C8H9ClN6/c1-15(2)4-12-8-13-6(9)5-7(14-8)11-3-10-5/h3-4H,1-2H3,(H,10,11,13,14)
• InChI Key: XTRMSUBJBHWPSV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NC2=C(C(=N1)Cl)NC=N2

Description

N'-(6-chloro-7H-purin-2-yl)-N,N-dimethylmethanimidamide is a useful research compound. Its molecular formula is C8H9ClN6 and its molecular weight is 224.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

115.0 g (0.75 mol) of phosphorus oxychloride was added to 263.1 g (3.6 mol) of N,N-dimethylformamide, and 45.3 g (0.3 mol) of guanine (manufactured by Sumika Fine Chemicals Co., Ltd.) was then added, followed by stirring at 100° C. for 5 hours. After cooling, the reaction mixture was added to 1500 ml of water containing 315.0 g (3.75 mol) of sodium hydrogen carbonate. The precipitating crystal was collected by filtration and washed with 500 ml of water to yield a crystal of 2-dimethylaminomethyleneamino-6-chloropurine, whose properties are as follows:

Synthesis routes and methods II

Procedure details

20.6 g (0.1 mol) of N-dimethylaminomethyleneguanine obtained in Example 15, and 12.1 g (0.1 mol) of N,N-dimethylaniline were added to 38.3 g (0.25 mol) of phosphorus oxychloride, followed by stirring at 80° C. for 2 hours. After cooling, the reaction mixture was added to 500 ml of ice water, and then neutralized with 126.0 g (1.5 mol) of sodium hydrogen carbonate. The precipitating crystal was collected by filtration and then washed with 50 ml of water, subsequently with 50 ml of methanol to yield 18.0 g (0.08 mol) of a crystal of 2-dimethylaminomethyleneamino-6-chloropurine (yield 80%). Comparative Example (method disclosed in Japanese Patent Laid-Open No. 227583/1986)